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Compound of Interest

Compound Name: Dibutyl sulfide

Cat. No.: B166003

Essential Safety and Handling Guide for Dibutyl
Sulfide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Dibutyl sulfide, including personal protective equipment (PPE),
operational protocols, and disposal plans.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Dibutyl sulfide.
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Property Value Source
Molecular Formula C8H18S [1]
Molecular Weight 146.29 g/mol [1][2]
Boiling Point 188-189 °C (1013 hPa) [11[3]
Melting Point -76 °C

Density 0.838 g/mL at 25 °C

Flash Point 77 °C (closed cup)

Vapor Pressure 5.17 mmHg (37.7 °C)

Vapor Density 5.07 (vs air)

Personal Protective Equipment (PPE)

When handling Dibutyl sulfide, a comprehensive PPE strategy is crucial to minimize exposure
and ensure personal safety. The following table outlines the recommended PPE.
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Body Part Protection Specification Rationale
To prevent skin
contact. Gloves
should be discarded
Hand Chemical Resistant Neoprene or nitrile and replaced if there
ands
rubber gloves. is any sign of
degradation or
chemical
breakthrough.
Chemical splash To protect eyes from
goggles that meet splashes. Contact
Eyes Safety Goggles
ANSI Z.87.1 1989 lenses should not be
standard. worn.
Required when there
is a risk of explosion,
) Worn over safety
Face Face Shield a large splash hazard,
glasses. ] ]
or a highly exothermic
reaction.
] ] Flame retardant To protect skin from
Body Protective Clothing .
laboratory coat. splashes and spills.
Required where
NIOSH approved
) ] exposure through
) ) respirator with an ) )
Respiratory Respirator inhalation may occur,

appropriate filter (e.qg., ) )
especially in poorly
type ABEK EN14387). ,
ventilated areas.

Experimental Protocol: Safe Handling of Dibutyl
Sulfide

This protocol provides a step-by-step guide for the safe handling of Dibutyl sulfide in a
laboratory setting.

1. Preparation and Engineering Controls:
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Ensure a well-ventilated work area. Use a chemical fume hood for all manipulations of
Dibutyl sulfide.

Verify that an emergency eye wash station and safety shower are readily accessible.

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from
the work area.

. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

Inspect gloves for any signs of damage before use.

. Handling and Dispensing:

Avoid direct contact with skin, eyes, and clothing.

Do not breathe in vapor or mist.

Use only non-sparking tools when opening or dispensing from containers.

Keep the container tightly closed when not in use.

. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. If skin irritation persists, seek
medical attention.

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do. Seek medical attention.

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

If swallowed: Rinse the mouth with water. Do not induce vomiting. Immediately call a poison
center or doctor.
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 In case of a spill: Evacuate unnecessary personnel. Contain the spillage with a non-
combustible absorbent material (e.g., sand, earth) and place it in a suitable, closed container
for disposal.

5. Post-Handling and Hygiene:

» Wash hands thoroughly with mild soap and water after handling and before eating, drinking,
or smoking.

o Decontaminate the work area after the procedure is complete.
6. Storage:
» Store Dibutyl sulfide in a tightly closed container in a cool, dry, and well-ventilated place.

o Store away from heat, sparks, open flames, and incompatible materials such as strong
oxidizing agents.

7. Disposal:

» Dispose of Dibutyl sulfide and any contaminated materials in accordance with local, state,
and federal regulations. This should be done through a licensed waste disposal facility. Do
not dispose of it into the environment.

Workflow for Safe Handling of Dibutyl Sulfide
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Safe Handling of Dibutyl Sulfide

Preparation

Assess Risks & Review SDS

Ensure Proper Ventilation (Fume Hood)

Verify Emergency Equipment (Eyewash, Shower)

Remove Ignition Sources

Personal Prote¢tive Equipment
A 4
Don Appropriate PPE:
- Gloves (Nitrile/Neoprene)
- Goggles & Face Shield

- Lab Coat
- Respirator (if needed)

Handling %'Procedure

Handle in Fume Hood

\i
Avoid Contact & Inhalation

\
Use Non-Sparking Tools

\ 4
Keep Container Closed

Post—H‘;cdeing

Decontaminate Work Area

Wash Hands Thoroughly

Storage <§' Disposal

Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste via Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dibutyl sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166003#personal-protective-equipment-for-handling-
dibutyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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